Cas no 128352-82-9 ([1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-)
![[1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)- structure](https://www.kuujia.com/scimg/cas/128352-82-9x500.png)
128352-82-9 structure
Product name:[1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
[1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- [1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
- 3-benzyl-4-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine-2-thione
- BRN 3568643
- (1)Benzothieno(2,3-d)pyrimidine-2(3H)-thione, 5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
- DTXSID10155858
- 128352-82-9
- 4-Phenyl-3-(phenylmethyl)-5,6,7,8-tetrahydro-(1)benzothieno(2,3-d)pyrimidine-2(3H)-thione
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- Inchi: InChI=1S/C23H20N2S2/c26-23-24-22-20(18-13-7-8-14-19(18)27-22)21(17-11-5-2-6-12-17)25(23)15-16-9-3-1-4-10-16/h1-6,9-12H,7-8,13-15H2
- InChI Key: KFIHUINFCZAGSG-UHFFFAOYSA-N
- SMILES: C1=CC=C(CN2C(=S)N=C3SC4CCCCC=4C3=C2C2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 388.107
- Monoisotopic Mass: 388.10679099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 73Ų
Experimental Properties
- PSA: 15.6
[1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)- Related Literature
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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3. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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9. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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